Phenylazirines
Phenylazirines are a class of organic compounds characterized by the presence of an azirine (three-membered ring with two double bonds) attached to a phenyl group. These compounds often exhibit unique reactivity due to the strained nature of the azirine ring, making them versatile intermediates in synthetic chemistry. Phenylazirines can be prepared via various methods including photochemical reactions, radical cyclization, and electrophilic aromatic substitution followed by rearrangement. They are widely used as precursors for synthesizing a variety of heterocyclic compounds such as pyrroles, tetrazoles, and indoles through processes like ring opening or further functional group modifications. Additionally, due to their structural flexibility, phenylazirines have applications in the pharmaceutical industry where they can serve as scaffolds for drug design, particularly in developing molecules with specific biological activities.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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3-(4-tert-Butylphenyl)-2H-azirine | 1627732-55-1 | C12H15N |
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2H-Azirine-2-carboxaldehyde,3-phenyl- | 42970-55-8 | C9H7NO |
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2H-Azirine,2,2-dimethyl-3-phenyl- | 14491-02-2 | C10H11N |
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2H-Azirine, 3-(2-chlorophenyl)-2,2-dimethyl- | 61196-87-0 | C10H10CLN |
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2-[(e)-but-2-enyl]-2-methyl-3-phenylazirine | 57827-50-6 | C13H15N |
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